Cas no 80033-09-6 (4-(pyridin-2-yl)but-3-yn-2-ol)
4-(pyridin-2-yl)but-3-yn-2-ol structure
Product Name:4-(pyridin-2-yl)but-3-yn-2-ol
CAS No:80033-09-6
MF:C9H9NO
MW:147.173862218857
CID:707577
PubChem ID:3905160
Update Time:2025-04-19
4-(pyridin-2-yl)but-3-yn-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-pyridinyl)-3-Butyn-2-ol
- 3-Butyn-2-ol, 4-(2-pyridinyl)- (9CI)
- 3-Butyn-2-ol,4-(2-pyridinyl)-
- 4-(pyridin-2-yl)but-3-yn-2-ol
- F2167-6271
- 80033-09-6
- 4-pyridin-2-ylbut-3-yn-2-ol
- AKOS001739914
- Oprea1_750376
-
- Inchi: 1S/C9H9NO/c1-8(11)5-6-9-4-2-3-7-10-9/h2-4,7-8,11H,1H3
- InChI Key: YDCZRHRXMVIFNH-UHFFFAOYSA-N
- SMILES: OC(C#CC1C=CC=CN=1)C
Computed Properties
- Exact Mass: 147.068
- Monoisotopic Mass: 147.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 33.1Ų
Experimental Properties
- PSA: 33.12000
- LogP: 0.81390
4-(pyridin-2-yl)but-3-yn-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2167-6271-0.25g |
4-(pyridin-2-yl)but-3-yn-2-ol |
80033-09-6 | 95%+ | 0.25g |
$352.0 | 2023-09-06 | |
| Life Chemicals | F2167-6271-0.5g |
4-(pyridin-2-yl)but-3-yn-2-ol |
80033-09-6 | 95%+ | 0.5g |
$371.0 | 2023-09-06 | |
| Life Chemicals | F2167-6271-1g |
4-(pyridin-2-yl)but-3-yn-2-ol |
80033-09-6 | 95%+ | 1g |
$391.0 | 2023-09-06 | |
| Life Chemicals | F2167-6271-2.5g |
4-(pyridin-2-yl)but-3-yn-2-ol |
80033-09-6 | 95%+ | 2.5g |
$854.0 | 2023-09-06 | |
| Life Chemicals | F2167-6271-5g |
4-(pyridin-2-yl)but-3-yn-2-ol |
80033-09-6 | 95%+ | 5g |
$1289.0 | 2023-09-06 | |
| Life Chemicals | F2167-6271-10g |
4-(pyridin-2-yl)but-3-yn-2-ol |
80033-09-6 | 95%+ | 10g |
$1810.0 | 2023-09-06 |
4-(pyridin-2-yl)but-3-yn-2-ol Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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